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Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 1-Iodo-2-methoxyethane (CAS No: 4296-15-5). A critical reagent in organic

synthesis, this haloalkane ether is primarily utilized as an alkylating agent for the introduction of

a 2-methoxyethyl moiety. This document furnishes a detailed summary of its properties,

including quantitative data presented in tabular format for ease of reference. Furthermore, it

outlines detailed experimental protocols for its synthesis and its application in nucleophilic

substitution reactions. Safety and handling precautions are also delineated to ensure its proper

use in a laboratory setting.

Introduction
1-Iodo-2-methoxyethane, also known as 2-iodoethyl methyl ether, is an organic compound

featuring both an ether functional group and a terminal iodine atom.[1] Its molecular structure,

characterized by the presence of a highly effective leaving group (iodine) on a primary carbon,

renders it a valuable reagent for synthetic chemists.[1] It is particularly effective in bimolecular

nucleophilic substitution (S(_N)2) reactions, enabling the formation of new carbon-heteroatom
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and carbon-carbon bonds.[2] This guide aims to be a thorough resource for professionals in

research and development who utilize or are considering the application of this compound in

their synthetic endeavors.

Physical and Chemical Properties
1-Iodo-2-methoxyethane is a colorless to light yellow liquid under standard conditions.[3] It is

soluble in common organic solvents but has limited solubility in water.[1] The compound is

noted to be air and heat sensitive, necessitating storage under an inert atmosphere at

refrigerated temperatures (0-10°C).[3]

Data Presentation: Physical and Chemical Properties
Property Value Reference(s)

Molecular Formula C₃H₇IO [4]

Molecular Weight 185.99 g/mol [4]

CAS Number 4296-15-5 [3]

Appearance
Colorless to Light yellow clear

liquid
[3]

Boiling Point 138 °C

Density 1.83 g/cm³ (at 20/20 °C)

Flash Point 35 °C

Solubility
Soluble in organic solvents,

limited in water
[1]

Storage
Refrigerated (0-10°C), under

inert gas
[3]

Spectral Data
Spectroscopic analysis is essential for the verification of the identity and purity of 1-Iodo-2-
methoxyethane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show three distinct signals: a singlet for

the methoxy protons (-OCH₃), a triplet for the methylene protons adjacent to the oxygen (-

OCH₂-), and a downfield triplet for the methylene protons adjacent to the iodine (I-CH₂-).[5]

¹³C NMR: The carbon NMR spectrum will display three signals corresponding to the three

unique carbon atoms. The carbon bonded to the iodine atom will be significantly downfield.

[5]

Infrared (IR) Spectroscopy
The IR spectrum of 1-Iodo-2-methoxyethane is characterized by strong C-O-C stretching

vibrations of the ether linkage, typically in the 1100–1250 cm⁻¹ region. The C-I bond stretching

absorption is expected in the lower frequency region of 500–600 cm⁻¹.[2]

Mass Spectrometry (MS)
Mass spectrometry can be used to determine the molecular weight and fragmentation pattern

of the molecule.

Chemical Reactivity and Synthesis
The primary mode of reactivity for 1-Iodo-2-methoxyethane is nucleophilic substitution,

predominantly through an S(_N)2 mechanism. The polarized and weak carbon-iodine bond

makes the iodine atom an excellent leaving group, facilitating its displacement by a wide range

of nucleophiles.[2]

Synthesis of 1-Iodo-2-methoxyethane
A common and effective method for the synthesis of 1-Iodo-2-methoxyethane is the

Finkelstein reaction, which involves the treatment of a corresponding chloro- or bromo-alkane

with sodium iodide in a suitable solvent like acetone.

Objective: To synthesize 1-Iodo-2-methoxyethane from 1-chloro-2-methoxyethane.

Materials:
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1-Chloro-2-methoxyethane

Sodium iodide (anhydrous)

Acetone (anhydrous)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a reflux condenser and a

magnetic stir bar, add sodium iodide (1.5 equivalents) and anhydrous acetone.

Reagent Addition: Add 1-chloro-2-methoxyethane (1.0 equivalent) to the stirred suspension.

Reaction: Heat the mixture to reflux and maintain for 12-24 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC). The formation of a white precipitate (sodium chloride) indicates the reaction is

proceeding.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the precipitated sodium chloride.

Extraction: Transfer the filtrate to a separatory funnel. Add water to dissolve any remaining

sodium iodide. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether

or dichloromethane) three times.
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Washing and Drying: Combine the organic extracts and wash with a 5% aqueous sodium

thiosulfate solution to remove any traces of iodine, followed by a wash with brine. Dry the

organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter to remove the drying agent and concentrate the solvent using a rotary

evaporator. The crude product can be purified by distillation under reduced pressure.

Caption: Synthesis of 1-Iodo-2-methoxyethane via Finkelstein Reaction.

Nucleophilic Substitution Reactions with 1-Iodo-2-
methoxyethane
1-Iodo-2-methoxyethane is an effective reagent for the alkylation of various nucleophiles. The

following protocol describes a general procedure for the Williamson ether synthesis.

Objective: To synthesize a 2-methoxyethyl ether from an alcohol or phenol.

Materials:

Alcohol or Phenol

Strong base (e.g., sodium hydride, sodium hydroxide)

1-Iodo-2-methoxyethane

Anhydrous solvent (e.g., THF, DMF)

Reaction vessel (e.g., three-necked flask)

Magnetic stirrer and stir bar

Inert atmosphere (e.g., nitrogen or argon)

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator
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Procedure:

Alkoxide Formation: In a dry reaction vessel under an inert atmosphere, dissolve the alcohol

or phenol in an anhydrous solvent. Add a stoichiometric equivalent of a strong base and stir

until the deprotonation is complete.

Nucleophilic Substitution: Add a slight excess of 1-Iodo-2-methoxyethane to the reaction

mixture.

Reaction: The reaction may proceed at room temperature or require heating, depending on

the nucleophilicity of the alkoxide. Monitor the reaction progress by TLC or GC.

Work-up: After the reaction is complete, cool the mixture and quench any remaining base by

the careful addition of water or a saturated aqueous ammonium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable

organic solvent.

Washing and Drying: Wash the combined organic extracts with water and brine. Dry the

organic layer over an anhydrous drying agent.

Purification: Filter to remove the drying agent and concentrate the solvent under reduced

pressure. The crude product can be purified by column chromatography or distillation.

Caption: Williamson Ether Synthesis using 1-Iodo-2-methoxyethane.

Safety and Handling
1-Iodo-2-methoxyethane is a flammable liquid and vapor. It is harmful if swallowed and

causes skin and serious eye irritation.[6] It is essential to handle this compound in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. Take precautionary measures against static discharge.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away

from heat, sparks, and open flames.[7]

Conclusion
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1-Iodo-2-methoxyethane is a versatile and valuable reagent for the introduction of the 2-

methoxyethyl group in organic synthesis. Its reactivity in S(_N)2 reactions is well-established,

providing a reliable method for the formation of ether linkages and other functional groups. This

technical guide has summarized its key physical and chemical properties and provided detailed

experimental protocols to facilitate its safe and effective use in a research and development

setting. A thorough understanding of its properties and handling requirements is crucial for its

successful application in the synthesis of complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 4296-15-5: 1-iodo-2-methoxyethane | CymitQuimica [cymitquimica.com]

2. 1-Iodo-2-(2-methoxyethoxy)ethane | 104539-21-1 | Benchchem [benchchem.com]

3. 1-Iodo-2-methoxyethane | 4296-15-5 | TCI EUROPE N.V. [tcichemicals.com]

4. 4296-15-5|1-Iodo-2-methoxyethane|BLD Pharm [bldpharm.com]

5. 1-Iodo-2-methoxyethane | 996-21-4 | Benchchem [benchchem.com]

6. 1-Iodo-2-methoxyethane | C3H7IO | CID 79136 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. 1-Iodo-2-methoxyethane | 4296-15-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

To cite this document: BenchChem. [Physical and chemical properties of 1-Iodo-2-
methoxyethane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294300#physical-and-chemical-properties-of-1-
iodo-2-methoxyethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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